Cas no 1540834-62-5 (1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine)

• Product Name: 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine
• CAS No: 1540834-62-5
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6088340
• PubChem ID: 66476505
• Update Time: 2025-06-10

1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine
• Piperazine, 1-[(2,2,3,3-tetramethylcyclopropyl)methyl]-
• 1-((2,2,3,3-Tetramethylcyclopropyl)methyl)piperazine
• CS-0279212
• 1-[(2,2,3,3-tetramethylcyclopropyl)methyl]piperazine
• EN300-2006603
• AKOS015822032
• 1540834-62-5

• Inchi： 1S/C12H24N2/c1-11(2)10(12(11,3)4)9-14-7-5-13-6-8-14/h10,13H,5-9H2,1-4H3
• InChI Key： ZZTKLYKOBXNIMB-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)(C)C2(C)C)CCNCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.903±0.06 g/cm3(Predicted)
• Boiling Point: 233.4±8.0 °C(Predicted)
• pka: 9.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine

Comprehensive Overview of 1-(2,2,3,3-Tetramethylcyclopropyl)methylpiperazine (CAS No. 1540834-62-5)

1-(2,2,3,3-Tetramethylcyclopropyl)methylpiperazine (CAS No. 1540834-62-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a tetramethylcyclopropyl group attached to a piperazine ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine contributes to its stability and reactivity, which are critical for optimizing pharmacokinetic properties. Recent studies highlight its role in modulating neurotransmitter receptors, a hot topic in neuroscience and mental health research. With the growing demand for precision medicine and targeted therapies, this compound is being investigated for its potential to address conditions like anxiety, depression, and neurodegenerative disorders.

In the context of green chemistry and sustainable synthesis, CAS No. 1540834-62-5 is also being evaluated for its compatibility with eco-friendly reaction conditions. The pharmaceutical industry is actively seeking ways to reduce environmental impact, and this compound’s synthetic versatility aligns with these goals. Questions like "How to synthesize 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine efficiently?" or "What are the latest applications of piperazine derivatives in medicine?" are frequently searched, reflecting broader interest in its utility.

From a technical perspective, the compound’s lipophilicity and steric hindrance due to the tetramethylcyclopropyl moiety make it an intriguing candidate for drug delivery systems. Its ability to cross the blood-brain barrier (BBB) is another area of active research, particularly for CNS-targeting drugs. These characteristics are often discussed in forums and academic circles, emphasizing its relevance in modern pharmacology.

Furthermore, the compound’s patent landscape and commercial availability are topics of interest for industrial chemists. Companies specializing in custom synthesis and high-value intermediates are increasingly listing 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine in their portfolios, catering to the demand for innovative building blocks. Searches such as "Where to buy CAS 1540834-62-5?" or "Technical data sheet for tetramethylcyclopropyl-piperazine derivatives" underscore its market traction.

In summary, 1-(2,2,3,3-tetramethylcyclopropyl)methylpiperazine (CAS No. 1540834-62-5) represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with ongoing research into its mechanistic roles, position it as a compound of enduring scientific and industrial significance. As the field evolves, staying updated on its developments will be crucial for stakeholders across academia and industry.